Cas no 29482-55-1 (Xylospyrin)
Xylospyrin structure
Product Name:Xylospyrin
CAS No:29482-55-1
MF:C33H18O9
MW:558.490629673004
CID:278536
Update Time:2024-03-01
Xylospyrin Chemical and Physical Properties
Names and Identifiers
-
- 5,6,11,12,17,18-Trinaphthylenehexone,1,7,16-trihydroxy-3,9,14-trimethyl-
- cyclo-Tri(7-methyljuglon)
- Xylospyrin
- CID 101944753
- 5,6,11,12,17,18-Trinaphthylenehexone, 1,7,16-trihydroxy-3,9,14-trimethyl-
-
- Inchi: 1S/C33H18O9/c1-10-4-13-19(16(34)7-10)31(40)25-22(28(13)37)23-26(32(41)20-14(29(23)38)5-11(2)8-17(20)35)27-24(25)30(39)15-6-12(3)9-18(36)21(15)33(27)42/h4-9,34-36H,1-3H3
- InChI Key: RAOLXJUWTDEYTF-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C)C=C(C=2C(C2=C3C(C4C(=CC(C)=CC=4C(C3=C3C(C4C=C(C)C=C(C=4C(C3=C21)=O)O)=O)=O)O)=O)=O)O
Computed Properties
- Exact Mass: 558.095
- Monoisotopic Mass: 558.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 42
- Rotatable Bond Count: 0
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 163
- XLogP3: 0.405
Experimental Properties
- Density: 1.630±0.06 g/cm3(Predicted)
- Boiling Point: 917.2±65.0 °C(Predicted)
- pka: 6.13±0.20(Predicted)
Xylospyrin Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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